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Compound of Interest

Compound Name: L319

Cat. No.: B15578489

To Researchers, Scientists, and Drug Development Professionals,

Following a comprehensive search of publicly available scientific literature and databases, we
have been unable to identify a compound or reagent designated as "L319" for use in cell
culture experiments. The designation "L319" is predominantly associated with a model of the
Land Rover Discovery vehicle and does not appear to correspond to any known biological
molecule, chemical compound, or experimental agent within the life sciences domain.

It is possible that "L319" may be an internal or proprietary code, a novel compound not yet
described in public literature, or a misidentification. Without a clear identification of the
molecular nature of L319, it is not possible to provide accurate and reliable application notes or
protocols regarding its use.

To proceed with your research, it is crucial to first correctly identify the substance you are
working with. We recommend the following steps:

» Verify the Compound Name: Please double-check the name and any associated identifiers
(e.g., CAS number, chemical structure, supplier catalog number) for the compound you are
referring to as "L319."

o Consult Internal Documentation: If "L319" is an internal designation, please refer to your
organization's internal documentation or contact the source of the compound for its chemical
identity and any available data on its biological activity.
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o Contact the Supplier: If "L319" was obtained from a commercial vendor, please contact their
technical support for a certificate of analysis, safety data sheet (SDS), and any available
application notes.

Once the correct identity of the compound is established, it will be possible to search for
relevant information and develop appropriate experimental protocols.

General Guidance for Characterizing a Novel
Compound in Cell Culture

Should you identify "L319" as a novel or uncharacterized compound, the following general
experimental workflow can be adapted to determine its effects in cell culture.

Caption: A general workflow for characterizing a novel compound in cell culture.

We are committed to providing accurate and detailed scientific information. Once you have
successfully identified the compound you are working with, please feel free to submit a new
request with the correct compound name, and we will be pleased to generate the specific
application notes and protocols you require.

 To cite this document: BenchChem. [Application Notes and Protocols for L319 in Cell Culture
Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15578489#how-to-use-1319-in-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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